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Compound of Interest

Compound Name: KRAS G12C inhibitor 29

Cat. No.: B12428521 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal

The proper disposal of investigational compounds like KRAS G12C inhibitor 29 is a critical

component of laboratory safety and environmental responsibility. Adherence to established

protocols minimizes risks to personnel and prevents environmental contamination. This guide

provides essential, step-by-step instructions for the safe handling and disposal of KRAS G12C
inhibitor 29, aligning with standard laboratory practices for hazardous chemical waste.

I. Hazard and Safety Overview
KRAS G12C inhibitor 29 is classified with specific environmental and health hazards that

dictate its handling and disposal requirements. The primary hazards associated with this

compound are:

Acute Oral Toxicity: Harmful if swallowed[1].

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[1].

Due to these hazards, KRAS G12C inhibitor 29 must not be disposed of via standard trash or

sewer systems[2][3][4]. All waste containing this compound, including pure substance,

solutions, and contaminated materials, must be treated as hazardous chemical waste.

II. Quantitative Data for Disposal Considerations
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Property Value Source

Chemical Formula C23H21ClFN5O2 [1]

Molecular Weight 453.90 g/mol [1]

CAS Number 847337-63-7 [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of KRAS G12C inhibitor 29
from a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling the inhibitor or its waste, ensure appropriate PPE is worn, including safety

glasses, a lab coat, and chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with KRAS G12C inhibitor 29, such as unused

powder, contaminated personal protective equipment (gloves, weigh boats, etc.), and spill

cleanup materials, in a designated, leak-proof container[2][4].

The container should be clearly labeled as "Hazardous Waste"[3].

Liquid Waste:
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Collect all liquid waste containing KRAS G12C inhibitor 29 (e.g., solutions, solvents used

for rinsing) in a separate, sealable, and chemically compatible waste container[4]. Plastic

containers are often preferred over glass to minimize the risk of breakage[3].

Do not mix this waste with other incompatible chemical waste streams[4]. Specifically,

avoid mixing with strong acids, alkalis, or strong oxidizing/reducing agents[1].

Empty Containers:

The original container of KRAS G12C inhibitor 29 must be triple-rinsed with a suitable

solvent before being discarded as regular trash[5].

The rinsate from this process is considered hazardous waste and must be collected in the

designated liquid hazardous waste container[4][5].

After rinsing, deface or remove the original label from the empty container before

disposal[4][5].

3. Labeling of Hazardous Waste Containers:

All hazardous waste containers must be accurately and clearly labeled[3][6]. The label

should include:

The words "Hazardous Waste"[3].

The full chemical name: "KRAS G12C inhibitor 29" and the names of any other

constituents in the container[3].

The approximate concentration and total quantity of the waste.

The date of waste generation[3].

The name and contact information of the principal investigator or responsible person[3].

Appropriate hazard pictograms (e.g., harmful, environmental hazard)[3].

4. Storage of Hazardous Waste:
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Store the sealed hazardous waste containers in a designated and secure area within the

laboratory, away from general work areas[6].

Ensure that the storage area has secondary containment to capture any potential leaks[4].

Keep containers closed except when adding waste[4].

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste[3][6].

Follow all institutional procedures for waste pickup requests, which may include completing a

chemical waste inventory form[6].

Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled by a

licensed and approved waste disposal contractor arranged through your institution.

IV. Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of KRAS G12C inhibitor 29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. KRAS G12C inhibitor 29|847337-63-7|MSDS [dcchemicals.com]

2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

5. vumc.org [vumc.org]

6. business-services.miami.edu [business-services.miami.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for KRAS G12C Inhibitor
29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12428521#kras-g12c-inhibitor-29-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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